Cas no 98604-89-8 (1-[4-[[4-(2,5-Dioxo-3-sulfopyrrolidin-1-yl)oxy-4-oxobutyl]disulfanyl]butanoyloxy]-2,5-dioxopyrrolidine-3-sulfonic acid)

• Product Name: 1-[4-[[4-(2,5-Dioxo-3-sulfopyrrolidin-1-yl)oxy-4-oxobutyl]disulfanyl]butanoyloxy]-2,5-dioxopyrrolidine-3-sulfonic acid
• CAS No: 98604-89-8
• MF: C₁₆H₂₀N₂O₁₄S₄
• MW: 592.595000267029
• CID: 2166868
• Update Time: 2023-08-05

1-[4-[[4-(2,5-Dioxo-3-sulfopyrrolidin-1-yl)oxy-4-oxobutyl]disulfanyl]butanoyloxy]-2,5-dioxopyrrolidine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1-{[4-({4-[(2,5-Dioxo-3-sulfopyrrolidin-1-yl)oxy]-4-oxobutyl}disulfanyl)butanoyl]oxy}-2,5-dioxopyrrolidine-3-sulfonic acid
• 1-[4-[[4-(2,5-Dioxo-3-sulfopyrrolidin-1-yl)oxy-4-oxobutyl]disulfanyl]butanoyloxy]-2,5-dioxopyrrolidi
• 1-[4-[[4-(2,5-Dioxo-3-sulfopyrrolidin-1-yl)oxy-4-oxobutyl]disulfanyl]butanoyloxy]-2,5-dioxopyrrolidine-3-sulfonic acid

• Inchi： 1S/C16H20N2O14S4/c19-11-7-9(35(25,26)27)15(23)17(11)31-13(21)3-1-5-33-34-6-2-4-14(22)32-18-12(20)8-10(16(18)24)36(28,29)30/h9-10H,1-8H2,(H,25,26,27)(H,28,29,30)
• InChI Key： RIUSVHPDQDXRGU-UHFFFAOYSA-N
• SMILES： S(C1C(N(C(C1)=O)OC(CCCSSCCCC(=O)ON1C(CC(C1=O)S(=O)(=O)O)=O)=O)=O)(=O)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 36
• Rotatable Bond Count: 15
• Complexity: 1050
• Topological Polar Surface Area: 304